Cas no 1366552-63-7 ((3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(6-fluoropyridin-3-yl)propanoic acid)

• Product Name: (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(6-fluoropyridin-3-yl)propanoic acid
• CAS No: 1366552-63-7
• MF: C₂₃H₁₉FN₂O₄
• MW: 406.406369447708
• CID: 6329500
• PubChem ID: 165963077
• Update Time: 2025-09-19

(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(6-fluoropyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(6-fluoropyridin-3-yl)propanoic acid
• 1366552-63-7
• (3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(6-fluoropyridin-3-yl)propanoic acid
• EN300-1164535

• Inchi： 1S/C23H19FN2O4/c24-21-10-9-14(12-25-21)20(11-22(27)28)26-23(29)30-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-10,12,19-20H,11,13H2,(H,26,29)(H,27,28)/t20-/m1/s1
• InChI Key： UUBPNITUURAFLX-HXUWFJFHSA-N
• SMILES： FC1=CC=C(C=N1)[C@@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 406.13288525g/mol
• Monoisotopic Mass: 406.13288525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 88.5Ų

Additional information on (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(6-fluoropyridin-3-yl)propanoic acid

(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(6-fluoropyridin-3-yl)propanoic Acid: A Comprehensive Overview

The compound with CAS No. 1366552-63-7, known as (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(6-fluoropyridin-3-yl)propanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a fluoropyridine moiety, and a chiral center at the third carbon of the propanoic acid backbone.

Recent studies have highlighted the importance of such molecules in drug discovery, particularly in the development of peptide-based therapeutics and as building blocks for more complex molecular architectures. The presence of the Fmoc group, a well-known protecting group in peptide synthesis, underscores its potential role in facilitating the construction of bioactive molecules with precise stereochemistry and functionalization.

The fluoropyridine moiety within this compound adds another layer of complexity and functionality. Fluorinated aromatic systems are increasingly valued in medicinal chemistry due to their unique electronic properties and enhanced pharmacokinetic profiles. The 6-fluoropyridin-3-yl group, in particular, has been shown to enhance the bioavailability and stability of compounds, making it a desirable feature in drug candidates.

Moreover, the chiral center at the third carbon of the propanoic acid backbone introduces stereoisomerism, which is critical for biological activity. Stereochemistry plays a pivotal role in determining the efficacy and selectivity of drugs, as seen in numerous examples from pharmaceutical development. The (R)-configuration of this compound suggests a specific spatial arrangement that may be optimized for interactions with biological targets.

Recent advancements in asymmetric synthesis have enabled the efficient construction of such chiral molecules with high enantiomeric excess. Techniques such as organocatalysis and transition metal-catalyzed asymmetric induction have been instrumental in achieving this level of control over stereochemistry. These methods not only enhance the yield but also reduce the environmental footprint of synthetic processes, aligning with current sustainability goals in chemical research.

In terms of applications, this compound could serve as an intermediate in the synthesis of bioactive peptides or as a component in combinatorial libraries for high-throughput screening. Its structural features make it an attractive candidate for exploring interactions with G-protein coupled receptors (GPCRs) or other membrane-bound proteins, which are major targets in drug discovery.

Furthermore, the integration of computational chemistry tools has provided deeper insights into the molecular properties and potential biological activities of this compound.Docking studies and molecular dynamics simulations have revealed promising interactions with key residues at binding sites, suggesting potential therapeutic applications in areas such as oncology or neurodegenerative diseases.

In conclusion, CAS No. 1366552-63-7 represents a sophisticated molecule at the forefront of modern organic synthesis and drug discovery efforts. Its unique combination of functional groups and stereochemical features positions it as a valuable asset for advancing research into novel therapeutic agents.